4-Amino-2-(4-methylpiperazin-1-yl)butan-1-ol;trihydrochloride

• IUPAC Name: 4-amino-2-(4-methylpiperazin-1-yl)butan-1-ol;trihydrochloride
• InChI: InChI=1S/C9H21N3O.3ClH/c1-11-4-6-12(7-5-11)9(8-13)2-3-10;;;/h9,13H,2-8,10H2,1H3;3*1H
• InChI Key: NPTXMKZLTQLOQN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CCN)CO.Cl.Cl.Cl
• Molecular Formula: C9H24Cl3N3O
• Molecular Weight: 296.7 g/mol
• CAS No.: 2309474-62-0

Description

“4-Amino-2-(4-methylpiperazin-1-yl)butan-1-ol;trihydrochloride” is a chemical compound with the CAS Number: 2309474-62-0. It has a molecular weight of 296.67. The IUPAC name for this compound is 4-amino-2-(4-methylpiperazin-1-yl)butan-1-ol trihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H21N3O.3ClH/c1-11-4-6-12(7-5-11)9(8-13)2-3-10;;;/h9,13H,2-8,10H2,1H3;3*1H. This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Dipeptidyl Peptidase IV Inhibitors for Type 2 Diabetes Treatment

A novel series of beta-amino amides, including compounds related to "4-Amino-2-(4-methylpiperazin-1-yl)butan-1-ol; trihydrochloride," were synthesized and evaluated as inhibitors of dipeptidyl peptidase IV (DPP-IV) for the treatment of type 2 diabetes. These compounds showed potent DPP-IV inhibitory activity, excellent selectivity, good oral bioavailability, and efficacy in animal models of type 2 diabetes (Kim et al., 2005).

Central Nervous System Receptor Affinity

A novel three-step synthesis of 4-substituted-(1-benzylpiperazin-2-yl)methanols starting from (S)-serine led to compounds with promising interaction with σ1-receptors, indicating potential applications in targeting central nervous system receptors (Beduerftig, Weigl, & Wünsch, 2001).

Histamine H4 Receptor Ligands for Anti-inflammatory and Antinociceptive Applications

A series of 2-aminopyrimidines were synthesized as ligands for the histamine H4 receptor (H4R). Optimization of these compounds led to analogs with potent in vitro activity and efficacy as anti-inflammatory agents in an animal model, supporting the potential of H4R antagonists in pain management (Altenbach et al., 2008).

Synthesis of Key Precursors for Medicinal Drugs

Methods for synthesizing key intermediates in drug synthesis, such as "1-Amino-4-methylpiperazine," have been developed, indicating the role of similar compounds in the preparation of medicinal drugs (Kushakova et al., 2004).

Safety and Hazards

The compound has a GHS07 pictogram, and the signal word for it is "Warning". For more detailed safety and hazard information, you can refer to its Material Safety Data Sheet (MSDS).